4-Methylethcathinone metabolite (hydrochloride) ((±)-Ephedrine stereochemistry)
Overview
Description
4-Methylethcathinone (4-MEC) (hydrochloride) is a cathinone derivative identified in several designer, recreational drugs that are sold as “legal high” replacements for controlled stimulants such as methamphetamine and 3,4-methylenedioxymethamphetamine. This metabolite of 4-MEC features conversion of the β-keto group to β-hydroxy and is an enantiomeric mixture of the R,S and S,R orientations at carbons one and two, as in ephedrine. The physiological and toxicological properties of this compound have not been elucidated. This product is intended for research and forensic applications.
Scientific Research Applications
1. Behavioral Effects and Addictive Potential
4-Methylethcathinone, belonging to synthetic cathinones, has been studied for its behavioral effects and addictive potential. Research on rats showed its ability to induce conditioned place preference and reinstatement, indicative of rewarding properties. Chronic use of this substance may trigger abnormal anxious behaviors, and these effects can persist even after a withdrawal period (Xu et al., 2015).
2. Neuropharmacological Insights
Another study investigated the pharmacokinetic profiles and pharmacodynamic effects of methylone, a similar psychoactive substance, and its metabolites in rats. It was found that methylone and its metabolite MDC are substrates at monoamine transporters and can significantly elevate brain extracellular dopamine and 5-HT (Elmore et al., 2017).
3. Metabolic Pathways and Toxicology
A study focused on the metabolism of methylone in humans and rats revealed major metabolic pathways including N-demethylation and demethylenation followed by O-methylation. HMMC was identified as the most abundant metabolite in both humans and rats, indicating its significance in forensic urinalysis for proof of methylone use (Kamata et al., 2006).
4. Quantitative Analysis in Forensic Context
The development of analytical methods for detecting synthetic cathinones, including 4-methylethcathinone, has been a focus in forensic toxicology. For example, spectroelectrochemistry has been employed for the rapid determination of these substances, providing a cost-effective and user-friendly tool for onsite screening in forensic applications (González-Hernández et al., 2021).
5. Understanding Psychoactive Effects
A study conducted internet-based research on users' experiences with 4-methylethcathinone, providing insights into user profiles, sourcing, product characteristics, routes of administration, and effects. Such studies are crucial in understanding the psychoactive effects of these substances and informing harm reduction strategies (Van Hout, 2014).
properties
Product Name |
4-Methylethcathinone metabolite (hydrochloride) ((±)-Ephedrine stereochemistry) |
|---|---|
Molecular Formula |
C12H19NO · HCl |
Molecular Weight |
229.8 |
InChI |
InChI=1S/C12H19NO.ClH/c1-4-13-10(3)12(14)11-7-5-9(2)6-8-11;/h5-8,10,12-14H,4H2,1-3H3;1H/t10-,12-;/m0./s1 |
InChI Key |
OILWAWJXJPGPCJ-JGAZGGJJSA-N |
SMILES |
CC1=CC=C([C@@H](O)[C@@H](NCC)C)C=C1.Cl |
synonyms |
4-MEC metabolite; 4-methyl-N-ethyl Cathinone metabolite |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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